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Compound of Interest

Compound Name: ZINC110492

Cat. No.: B2355430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate identification of chemical compounds is a cornerstone of scientific research and

drug development. Unique identifiers, such as those provided by the ZINC database, are

critical for accessing a wealth of information about specific molecules. This guide addresses

the query for the IUPAC name and SMILES string for the compound identified as ZINC110492.

Following an extensive search of publicly available chemical databases and resources, it has

been determined that the identifier ZINC110492 is not a valid or currently recognized ZINC ID.

This suggests that the provided identifier may be incorrect, obsolete, or a typographical error.

Understanding ZINC Identifiers
The ZINC database is a curated collection of commercially available compounds for virtual

screening. Each compound in the database is assigned a unique ZINC ID, which serves as a

stable and unambiguous reference. These identifiers are essential for tracking substances

across different datasets and research publications.

Search Methodology
A comprehensive search was conducted to locate the compound associated with ZINC110492.

The search strategy included:

Direct queries for "ZINC110492" in major chemical databases.
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Searches for variations of the identifier, including different formatting and padding with

leading zeros.

Exploration of resources that map historical or obsolete chemical identifiers to current ones.

Despite these efforts, no compound corresponding to ZINC110492 could be located.

Recommendations for Researchers
In instances where a ZINC ID is not found, the following steps are recommended:

Verify the Identifier: Double-check the original source of the ZINC ID for any potential errors

in transcription.

Alternative Searches: If the chemical name, structure, or another identifier (such as a CAS

Registry Number or PubChem CID) is known, use that information to perform a new search.

Consult the ZINC Database Directly: The official ZINC database website offers powerful

search functionalities that can be utilized to find compounds based on various criteria.

Due to the inability to identify a specific compound for ZINC110492, the requested IUPAC

name, SMILES string, and associated data, experimental protocols, and visualizations cannot

be provided. Researchers are encouraged to verify their compound identifiers to ensure the

accuracy and reproducibility of their work.

To cite this document: BenchChem. [Unraveling the Identity of ZINC110492: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2355430#zinc110492-iupac-name-and-smiles-string]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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